Cas no 4147-08-4 ((4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one)

(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one structure
4147-08-4 structure
Product name:(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one
CAS No:4147-08-4
MF:C23H30O3
MW:354.4825
CID:1513260
PubChem ID:199409

(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • (4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one
    • 4-[3-Methoxyestra-1(10),2,4-trien-17-yl]oxolan-2-one
    • DTXSID10961734
    • 3-Methoxy-19-norcarda-1,3,5(10)-trienolide
    • 4147-08-4
    • 19-Norcarda-1,3,5(10)-trienolide, 3-methoxy-
    • Inchi: InChI=1S/C23H30O3/c1-23-10-9-18-17-6-4-16(25-2)11-14(17)3-5-19(18)21(23)8-7-20(23)15-12-22(24)26-13-15/h4,6,11,15,18-21H,3,5,7-10,12-13H2,1-2H3/t15-,18+,19+,20+,21+,23+/m0/s1
    • InChI Key: UMVVDCRBHFCXCZ-ATLKDPDMSA-N
    • SMILES: CC12CCC3C(C1CCC2C4CC(=O)OC4)CCC5=C3C=CC(=C5)OC

Computed Properties

  • Exact Mass: 354.2196
  • Monoisotopic Mass: 354.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

(4R)-4-[(14beta,17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl]dihydrofuran-2(3H)-one Related Literature

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